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Compound of Interest

Compound Name: 2,3,6-Trichlorobiphenyl

CAS No.: 55702-45-9

Cat. No.: B1206163

Get Quote

Technical Support Center: Sample Cleanup for
PCB Analysis
Welcome to the technical support center for Polychlorinated Biphenyl (PCB) analysis. As a

Senior Application Scientist, I've designed this guide to provide you with in-depth, field-proven

insights into the critical step of sample cleanup. Accurate and reliable PCB quantification is

impossible without the effective removal of matrix interferences. This resource will help you

navigate the complexities of sample preparation, troubleshoot common issues, and select the

most appropriate cleanup strategies for your specific application.

Frequently Asked Questions (FAQs)
Here, we address some of the most common questions researchers encounter when preparing

samples for PCB analysis.

Q1: What are the most common interferences in PCB
analysis?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1206163#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interferences are non-target compounds that are co-extracted with PCBs from the sample

matrix and can interfere with their detection and quantification.[1] The nature and extent of

these interferences are highly dependent on the sample type.

Sample Matrix Common Interferences
Recommended Cleanup
Techniques

Soil & Sediment

Humic acids, sulfur, lipids (from

organic matter), other

organochlorine pesticides,

phthalate esters.[1][2]

Gel Permeation

Chromatography (GPC), Solid-

Phase Extraction (SPE) with

silica or Florisil, sulfur removal

with activated copper, sulfuric

acid cleanup.[2][3]

Biological Tissues (e.g., fish,

adipose tissue)

Lipids (fats), proteins,

cholesterol, other fat-soluble

compounds.[4]

Gel Permeation

Chromatography (GPC),

sulfuric acid cleanup, Solid-

Phase Extraction (SPE).[4][5]

Water
Dissolved organic matter,

algae, industrial effluents.

Solid-Phase Extraction (SPE),

liquid-liquid extraction.[5]

Air (PUF or XAD resin

samples)

Phthalate esters from plastic

materials, other airborne

organic pollutants.[1][5]

Solid-Phase Extraction (SPE),

Gel Permeation

Chromatography (GPC).

Q2: Which cleanup technique is the most suitable for my
sample?
The choice of cleanup technique depends on the sample matrix and the specific interferences

present. A multi-step approach is often necessary for complex samples.[4]

For samples with high lipid content, such as biological tissues, Gel Permeation

Chromatography (GPC) is highly effective at separating the large lipid molecules from the

smaller PCB molecules.[4][6]

Solid-Phase Extraction (SPE) is a versatile technique that can be tailored by using different

sorbents (e.g., silica, Florisil, alumina) to remove a wide range of interferences.[4][5]
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For highly contaminated samples, a more aggressive cleanup using sulfuric acid can be

employed to destroy many organic interferences.[1][3] However, this method can also

destroy some target analytes, so it must be used with caution.[1]

Q3: How do I effectively remove lipids from my
biological samples?
Lipids are a major source of interference in the analysis of biological samples. Several methods

can be employed for their removal:

Gel Permeation Chromatography (GPC): This is a size-exclusion technique that separates

molecules based on their size.[7][8] It is a non-destructive method that effectively removes

large lipid molecules.[6]

Sulfuric Acid Cleanup: This involves partitioning the sample extract with concentrated sulfuric

acid to destroy the lipids. This is a very effective but destructive method.[1][5]

Solid-Phase Extraction (SPE): Certain SPE cartridges can be used to retain lipids while

allowing the PCBs to be eluted.

Q4: What is the purpose of using different adsorbents
like silica gel, Florisil, and alumina in column
chromatography?
These adsorbents are used to separate PCBs from interfering compounds based on their

polarity.[4]

Silica Gel: A common adsorbent used to remove polar interferences.

Florisil: A magnesium silicate gel that is particularly effective in separating PCBs from certain

pesticides.[4]

Alumina: Can be used in its neutral, acidic, or basic form to remove different types of

interferences.[2]
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By eluting the column with solvents of increasing polarity, a fractionation of the sample extract

can be achieved, isolating the PCBs from interfering compounds.

Q5: Is it possible to combine different cleanup
techniques?
Yes, and it is often necessary for complex matrices. A common approach for a fish tissue

sample, for instance, would be to first use GPC to remove the bulk of the lipids, followed by

column chromatography with silica gel or Florisil for further cleanup.[4]

Troubleshooting Guide
This section addresses specific issues you might encounter during your experiments, providing

potential causes and solutions.

Problem: Poor recovery of PCB congeners after
cleanup.

Possible Cause: The cleanup procedure is too aggressive, leading to the loss of some PCB

congeners. This is a known issue with strong acid or base treatments.[1]

Solution: If possible, opt for a less destructive cleanup method like GPC or SPE. If an

aggressive cleanup is necessary, ensure that your method is validated with a wide range of

PCB congeners to understand any potential losses. Always use surrogate standards to

monitor and correct for recovery.[5]

Possible Cause: Incomplete elution of PCBs from the cleanup column (e.g., SPE or GPC).

Solution: Review the elution solvent and volume. Ensure that the solvent is strong enough to

elute all PCB congeners of interest and that the volume is sufficient. You may need to

perform an elution profile study to optimize this step.

Problem: Interfering peaks are still present in the final
chromatogram.

Possible Cause: The chosen cleanup method is not effective for the specific interferences in

your sample.
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Solution: You may need to add an additional, orthogonal cleanup step. For example, if you

are using GPC and still see interfering peaks, consider adding a subsequent SPE step with a

different sorbent.

Possible Cause: Contamination from solvents, glassware, or other laboratory equipment.

Phthalate esters from plastics are a common contaminant.[1]

Solution: Analyze method blanks to identify the source of contamination.[1] Ensure all

glassware is properly cleaned and baked, and use high-purity solvents. Avoid the use of

plastic materials wherever possible.[1]

Problem: Inconsistent results between replicate
samples.

Possible Cause: The sample is not homogenous. This is a common issue with solid samples

like soil and sediment.[5]

Solution: Ensure the sample is thoroughly homogenized before taking a subsample for

extraction. For soils and sediments, this may involve air-drying, sieving, and grinding.[5]

Possible Cause: Variability in the manual execution of the cleanup procedure.

Solution: Where possible, automate the cleanup procedure. Automated systems for GPC

and SPE can improve reproducibility. If performing the cleanup manually, ensure that all

steps are performed consistently for all samples.

Experimental Protocols & Workflows
Below are detailed, step-by-step methodologies for key cleanup techniques.

General PCB Sample Preparation Workflow
The following diagram illustrates a typical workflow for PCB analysis, from sample extraction to

final analysis.
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Caption: General workflow for PCB sample preparation and analysis.

Protocol 1: Solid-Phase Extraction (SPE) Cleanup
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This protocol is a general guideline for using SPE for PCB sample cleanup. The specific

sorbent, conditioning, and elution solvents will depend on the sample matrix and target

analytes.

Sorbent Selection: Choose an appropriate sorbent. Silica and Florisil are common choices

for PCB analysis.

Cartridge Conditioning:

Wash the cartridge with a non-polar solvent (e.g., 5 mL of hexane) to remove any organic

contaminants.

Equilibrate the cartridge with the solvent used to dissolve the sample extract. Do not let

the cartridge go dry.

Sample Loading:

Dissolve the sample extract in a small volume of an appropriate solvent.

Load the sample onto the SPE cartridge at a slow, controlled flow rate (e-g., 1-2 mL/min).

Washing:

Wash the cartridge with a weak solvent to remove any co-extracted interferences that are

more polar than the PCBs.

Elution:

Elute the PCBs from the cartridge using a non-polar solvent (e.g., hexane or a mixture of

hexane and dichloromethane).

Collect the eluate for concentration and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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